Cas no 329778-15-6 (1-(4-fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine)

1-(4-Fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine is a fluorinated piperazine derivative featuring an acryloyl moiety linked to an isobutylphenyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which may serve as a scaffold for designing bioactive molecules. The presence of the fluorophenyl group enhances metabolic stability, while the isobutylphenyl moiety contributes to lipophilicity, potentially improving membrane permeability. The acryloyl functionality offers reactivity for further derivatization, making it a valuable intermediate in drug discovery. Its well-defined structure and synthetic accessibility support its use in developing targeted therapeutics, particularly in CNS and inflammation-related applications.

1-(4-fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine structure

329778-15-6 structure

Product Name:1-(4-fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine

CAS No:329778-15-6

MF:C₂₃H₂₇FN₂O

MW:366.471689462662

CID:5270402

Update Time:2025-11-07

1-(4-fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine Chemical and Physical Properties

Names and Identifiers

- 1-(4-fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine
- Inchi： 1S/C23H27FN2O/c1-18(2)17-20-5-3-19(4-6-20)7-12-23(27)26-15-13-25(14-16-26)22-10-8-21(24)9-11-22/h3-12,18H,13-17H2,1-2H3
- InChI Key： WGEWHUMXCPJNRO-UHFFFAOYSA-N
- SMILES： C(N1CCN(C2=CC=C(F)C=C2)CC1)(=O)C=CC1=CC=C(CC(C)C)C=C1

1-(4-fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00933209-1g	(2E)-1-[4-(4-Fluorophenyl)piperazin-1-yl]-3-[4-(2-methylpropyl)phenyl]prop-2-en-1-one	329778-15-6	90%	1g	￥2401.0	2023-03-17
Key Organics Ltd	JS-1526-1MG	1-[4-(4-fluorophenyl)piperazino]-3-(4-isobutylphenyl)-2-propen-1-one	329778-15-6	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	JS-1526-5MG	1-[4-(4-fluorophenyl)piperazino]-3-(4-isobutylphenyl)-2-propen-1-one	329778-15-6	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	JS-1526-10MG	1-[4-(4-fluorophenyl)piperazino]-3-(4-isobutylphenyl)-2-propen-1-one	329778-15-6	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	JS-1526-20MG	1-[4-(4-fluorophenyl)piperazino]-3-(4-isobutylphenyl)-2-propen-1-one	329778-15-6	>90%	20mg	￡76.00	2023-04-19
Key Organics Ltd	JS-1526-50MG	1-[4-(4-fluorophenyl)piperazino]-3-(4-isobutylphenyl)-2-propen-1-one	329778-15-6	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	JS-1526-100MG	1-[4-(4-fluorophenyl)piperazino]-3-(4-isobutylphenyl)-2-propen-1-one	329778-15-6	>90%	100mg	£110.00	2025-02-09

1-(4-fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine Related Literature

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Additional information on 1-(4-fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine

1-(4-Fluorophenyl)-4-[3-(4-Isobutylphenyl)Acryloyl]Piperazine: A Comprehensive Overview

The compound with CAS No. 329778-15-6, commonly referred to as 1-(4-fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a piperazine ring with fluorophenyl and acryloyl substituents. The molecule's design allows for a wide range of applications, particularly in drug development and advanced materials.

Piperazine, a six-membered ring containing two nitrogen atoms, serves as the core of this compound. The substitution pattern on the piperazine ring is critical to its functionality. The 4-fluorophenyl group attached to one nitrogen atom introduces electronic effects that can influence the molecule's reactivity and bioavailability. Meanwhile, the acryloyl group at the other nitrogen position adds conjugation and potential for further chemical modification. The 4-isobutylphenyl substituent on the acryloyl group introduces steric bulk and additional electronic effects, which can modulate the compound's properties further.

Recent studies have highlighted the potential of 1-(4-fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine in drug discovery. Its structure resembles certain kinase inhibitors and GPCR modulators, suggesting its potential role in treating conditions such as cancer, inflammation, and neurological disorders. Researchers have also explored its ability to act as a scaffold for creating bioactive molecules with improved pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and possibly coupling reactions. The use of microwave-assisted synthesis or continuous flow chemistry has been reported to enhance reaction efficiency and yield high-purity products. These advancements have made the synthesis of 1-(4-fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine more accessible for both academic and industrial applications.

In terms of applications, this compound has shown promise in materials science as well. Its conjugated system and rigid structure make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) or field-effect transistors (FETs). Researchers have also investigated its potential as a precursor for polymer materials with tailored mechanical and electronic properties.

From a pharmacological perspective, 1-(4-fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine exhibits interesting bioactivity profiles. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in cellular signaling pathways. Additionally, preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions.

The toxicological profile of this compound is another area of active research. Initial toxicity studies indicate that it has a relatively low acute toxicity profile; however, long-term effects require further investigation. Regulatory agencies have not yet classified this compound under any specific category related to hazardous substances or controlled substances.

In conclusion, 1-(4-fluorophenyl)-4-[3-(4-isobutylphenyl)acryloyl]piperazine represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for researchers in academia and industry alike.